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A comprehensive review of publicly available scientific literature and chemical databases

reveals a significant lack of specific data regarding the efficacy, applications, and mechanism of

action of 1-methylcyclopentanecarboxylic acid. While chemical and physical properties are

well-documented in various databases, detailed experimental studies demonstrating its

performance in any specific application appear to be limited.

Our search for information on the efficacy and applications of 1-
methylcyclopentanecarboxylic acid did not yield any published research papers with

quantitative data from experimental studies. The majority of available information is confined to

chemical repositories such as PubChem and ChemicalBook, which provide basic details like

molecular formula (C7H12O2), molecular weight (128.17 g/mol ), and CAS number (5217-05-

0).[1][2][3][4][5]

Insights from Structurally Related Compounds
While direct evidence on 1-methylcyclopentanecarboxylic acid is scarce, research on

structurally similar compounds may offer potential areas for future investigation. It is crucial to

note that the following information pertains to different molecules and should not be

extrapolated to represent the efficacy of 1-methylcyclopentanecarboxylic acid.

One related compound, 1-Methyl-1-cyclohexanecarboxylic acid, which shares a similar

methylated cycloalkane carboxylic acid structure, has been investigated for its potential as an

anticonvulsant.[6] It is described as a structural analog of valproic acid, a well-known
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anticonvulsant drug.[6] Studies have also explored its use as an internal standard in the

determination of valproic acid metabolites and its ability to induce maturation of murine

neuroblastoma cells in vitro.[6]

Another compound with a cyclic structure, 1-amino-cyclopropane-1-carboxylic acid (ACCA),

has been studied for its role in enhancing maize resistance to biotic and abiotic stressors.[7]

Research indicates that ACCA can strengthen maize's resilience against pathogens and

drought stress.[7]

Conclusion
The current body of scientific literature does not provide sufficient evidence to construct a

comparison guide on the efficacy of 1-methylcyclopentanecarboxylic acid in any specific

application. There is a clear absence of experimental data, detailed protocols, and established

mechanisms of action. Future research is necessary to explore the potential biological activities

and applications of this compound. Until such data becomes available, any claims regarding its

efficacy would be unsubstantiated. Researchers and drug development professionals are

advised to consult primary research on any potential applications of interest for novel

compounds.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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